Cas no 1261582-78-8 (3'-Bromo-2-chloro-2'-iodoacetophenone)

• Product Name: 3'-Bromo-2-chloro-2'-iodoacetophenone
• CAS No: 1261582-78-8
• MF: C₈H₅BrClIO
• MW: 359.386173009872
• CID: 4965667
• Update Time: 2023-08-24

3'-Bromo-2-chloro-2'-iodoacetophenone Chemical and Physical Properties

Names and Identifiers

• 3'-Bromo-2-chloro-2'-iodoacetophenone

• Inchi： 1S/C8H5BrClIO/c9-6-3-1-2-5(8(6)11)7(12)4-10/h1-3H,4H2
• InChI Key： GBOOOWHNHYTEAT-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1C(CCl)=O)Br

Computed Properties

• Exact Mass: 357.82570 g/mol
• Monoisotopic Mass: 357.82570 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1
• Molecular Weight: 359.38